4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-[cyclohexyl(ethyl)sulfamoyl]-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C22H32N4O3S/c1-5-25(19-9-7-6-8-10-19)30(28,29)20-13-11-18(12-14-20)22(27)23-21-15-17(4)24-26(21)16(2)3/h11-16,19H,5-10H2,1-4H3,(H,23,27)
• InChI Key: VXWQXFRZQOJUIM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=NN3C(C)C)C
• Molecular Formula: C22H32N4O3S
• Molecular Weight: 432.6 g/mol
• CAS No.: 1169965-87-0

Description

4-(N-Cyclohexyl-N-ethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide is a synthetic small molecule characterized by a benzamide core substituted with a sulfamoyl group (N-cyclohexyl-N-ethylsulfonamide) and a pyrazole ring bearing isopropyl and methyl substituents. The sulfamoyl moiety enhances binding affinity to biological targets, while the pyrazole ring contributes to metabolic stability and solubility modulation. Structural elucidation of such compounds typically relies on spectroscopic methods (NMR, IR) and X-ray crystallography, with refinement tools like SHELXL and visualization suites like WinGX/ORTEP playing critical roles in confirming stereochemistry and packing interactions .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The target compound shares structural motifs with several pharmacologically active molecules:

Compound	Key Substituents	Pharmacological Activity	logP	Molecular Weight (g/mol)
Target Compound	Cyclohexyl-ethylsulfamoyl, isopropyl-pyrazole	Under investigation (hypothetical)	~3.5	476.6
N-(4-(2-(Methyl(3-Methyl-1-Phenyl-1H-Pyrazol-5-yl)Amino)Thiazol-4-yl)Phenyl)Acetamide (Compound 41)	Methyl-phenyl-pyrazole, acetamide	Antimicrobial	~2.8	420.5
Sulfamethoxazole (Reference)	Methyl-isoxazole, sulfonamide	Antibiotic	0.89	253.3

Key Observations :

• Pyrazole vs. Thiazole/Isoxazole : The pyrazole ring in the target and Compound 41 may enhance metabolic stability over thiazole/isoxazole cores due to reduced susceptibility to oxidation.
• Sulfamoyl vs. Acetamide : The sulfamoyl group in the target compound likely confers stronger hydrogen-bonding interactions with target enzymes compared to acetamide derivatives .

Crystallographic and Stereochemical Considerations

• Structural Refinement : SHELXL, a widely used refinement program, has been critical in resolving the crystal structures of sulfonamide derivatives. For the target compound, anisotropic displacement parameters and hydrogen-bonding networks (e.g., N–H···O interactions) would be analyzed using SHELXL, similar to methodologies applied in Compound 41’s characterization .
• Enantiomer Analysis : If the target compound exhibits chirality, the Flack parameter (evidence 3) would be employed to determine absolute configuration, avoiding false chirality-polarity indications common in near-centrosymmetric structures .

Pharmacological Implications

• Enzyme Inhibition : Sulfonamides like the target compound often inhibit carbonic anhydrase or dihydrofolate reductase. Comparative studies with sulfamethoxazole could reveal enhanced potency due to the bulky cyclohexyl group improving target selectivity.
• Antimicrobial Activity : Compound 41’s antimicrobial profile suggests that pyrazole-thiazole hybrids are effective; the target’s isopropyl group may further optimize binding to bacterial targets .

Research Findings and Methodological Insights

• Synthesis : The target compound’s synthesis likely involves coupling the sulfamoyl chloride intermediate with the pyrazole-amine under basic conditions, analogous to methods used for Compound 41 .
• Spectroscopy: NMR and IR data would confirm functional groups, with pyrazole C–H stretches (~3100 cm⁻¹) and sulfonamide S=O peaks (~1350–1150 cm⁻¹) serving as diagnostic markers.
• Computational Modeling : Tools like ORTEP for Windows enable visualization of molecular geometry and packing, critical for comparing the target’s crystal structure with analogues .

Q & A

Q. What are the recommended synthetic routes for preparing 4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide?

The synthesis involves multi-step organic reactions, starting with the preparation of intermediates such as the pyrazole and sulfamoyl moieties. For example, pyrazole derivatives are typically synthesized via cyclocondensation of hydrazines with diketones or via Pd-catalyzed cross-coupling reactions. The sulfamoyl group can be introduced through sulfonation of an amine intermediate followed by alkylation. Reaction conditions (e.g., anhydrous solvents, controlled temperature) and purification methods (e.g., column chromatography, recrystallization) are critical for yield optimization .

Q. Which spectroscopic techniques are essential for characterizing this compound?

Core techniques include:

• NMR spectroscopy (¹H, ¹³C, and DEPT for structural elucidation of cyclohexyl, isopropyl, and pyrazole groups).
• IR spectroscopy to confirm functional groups (e.g., sulfonamide S=O stretches at ~1150–1350 cm⁻¹).
• Mass spectrometry (HRMS or ESI-MS) for molecular weight validation .

Q. How can researchers assess the compound's stability under varying solvent conditions?

Conduct accelerated stability studies by dissolving the compound in polar (e.g., DMSO, ethanol) and nonpolar solvents (e.g., hexane). Monitor degradation via HPLC at intervals (24h, 48h, 1 week) under controlled temperature (25°C, 40°C) and light exposure. Compare peak area reduction to identify instability .

Advanced Research Questions

Q. How can contradictory bioactivity data from different studies be resolved?

Discrepancies often arise from variations in assay conditions (e.g., cell lines, solvent concentrations). To resolve:

• Standardize protocols (e.g., use identical cell lines, solvent controls, and IC₅₀ calculation methods).
• Validate results using orthogonal assays (e.g., enzyme inhibition + cellular viability).
• Perform meta-analysis of experimental variables (e.g., pH, temperature) from published datasets .

Q. What advanced strategies optimize the compound's pharmacokinetic properties for in vivo studies?

• Prodrug modification : Introduce hydrolyzable groups (e.g., esters) to enhance bioavailability.
• Cosolvency : Use surfactants (e.g., Tween-80) or cyclodextrins to improve aqueous solubility.
• Metabolic stability assays : Incubate with liver microsomes to identify metabolic hotspots for structural refinement .

Q. What experimental designs are suitable for studying its environmental fate?

Follow frameworks like Project INCHEMBIOL:

• Abiotic studies : Measure hydrolysis/photolysis rates under simulated environmental conditions (pH, UV exposure).
• Biotic studies : Use soil microcosms to assess microbial degradation.
• Ecotoxicity assays : Evaluate effects on model organisms (e.g., Daphnia magna) at varying concentrations .

Q. How can structure-activity relationships (SAR) guide derivative design?

• Functional group swapping : Replace the cyclohexyl group with adamantyl (to enhance lipophilicity) or the isopropyl with trifluoromethyl (to improve metabolic resistance).
• 3D-QSAR modeling : Use computational tools (e.g., CoMFA) to correlate substituent electronic properties with bioactivity data .

Method Development & Validation

Q. What protocols validate HPLC/LC-MS methods for quantifying this compound in biological matrices?

• Linearity : Test concentrations across 3 orders of magnitude (e.g., 1 nM–1 µM).
• Recovery : Spike known amounts into plasma/urine and compare detected vs. theoretical values.
• Precision : Calculate intra-day/inter-day CV% (<15% acceptable).
• LOD/LOQ : Determine via signal-to-noise ratios (3:1 and 10:1 thresholds) .

Q. How to design degradation kinetics studies for shelf-life prediction?

• Forced degradation : Expose the compound to heat (60°C), acid/base (0.1M HCl/NaOH), and oxidants (H₂O₂).
• Kinetic modeling : Use Arrhenius equations to extrapolate degradation rates at storage temperatures (e.g., 4°C) .